Cas no 17306-50-2 (Hexanoic acid, 2-butyl-2-methyl-)

• Product Name: Hexanoic acid, 2-butyl-2-methyl-
• CAS No: 17306-50-2
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 1361498
• Update Time: 2024-08-17

Hexanoic acid, 2-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-butyl-2-methyl-

• Inchi： 1S/C11H22O2/c1-4-6-8-11(3,10(12)13)9-7-5-2/h4-9H2,1-3H3,(H,12,13)
• InChI Key： HMGUFCJWPWYVDF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCC)(C)CCCC

Computed Properties

• Exact Mass: 341.16621

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 158-159 °C(Press: 18 Torr)
• PSA: 74.68
• pka: 4.86±0.50(Predicted)